1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-2-oxo-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C19H12Cl2N2O/c20-16-7-4-8-17(21)15(16)12-23-18(13-5-2-1-3-6-13)10-9-14(11-22)19(23)24/h1-10H,12H2
• InChI Key: BJMYCHMDQIXXCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C(=O)N2CC3=C(C=CC=C3Cl)Cl)C#N
• Molecular Formula: C19H12Cl2N2O
• Molecular Weight: 355.2 g/mol

Description

The compound 1-(2,6-Dichlorobenzyl)-2-oxo-6-phenyl-1,2-dihydro-3-pyridinecarbonitrile is a chemical that belongs to the class of 1,2-dihydro-2-oxo-pyridinecarbonitriles. These compounds have been studied for various biological activities, including inotropic effects, which are related to the force of heart muscle contractions .

Synthesis Analysis

The synthesis of related 1,2-dihydro-2-oxo-pyridinecarbonitriles involves the reaction of substituted phenyl compounds with other chemical reagents to form the desired pyridinecarbonitrile structure. For instance, the synthesis

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Pyridine and Fused Pyridine Derivatives

  A range of pyridine derivatives was synthesized, including isoquinoline derivatives, pyrazolo-[3,4-b]-pyridine derivatives, and others through various chemical reactions and treatments. The study explored the reactivity of different intermediates to form a series of 6-substituted-4-methyl-2-phenyl-5-pyridine carbonitriles and other derivatives (Al-Issa, 2012).

• Structural and Optical Characterization of Pyrazolo Pyridine Derivatives

  Two pyridine derivatives were synthesized and characterized using various techniques to confirm their molecular structures. The study also analyzed the thermal, structural, optical, and junction characteristics of these derivatives, highlighting their potential applications in electronic devices and photosensors (Zedan, El-Taweel, & El-Menyawy, 2020).

• Novel Compounds Synthesis for Potential Pharmaceutical Applications

  A study synthesized novel compounds of 4,6-diaryl-2-oxo(imino)-1,2-dihydro-pyridine-3-carbonitriles. These compounds were expected to have pharmaceutical relevance, and their structures were elucidated from chemical and spectroscopic data (Khalifa, Al-Omar, & Ali, 2017).

Chemical Reactivity and Applications

• Reactivity Studies of Pyridine Derivatives: The reactivity of certain pyridine derivatives was studied, leading to the formation of various other compounds. For example, treatment of certain derivatives with acetic acid, phenylisothiocyanate, and methylacrylate gave rise to pyrazolo-[3,4-b]-pyridine derivatives. This study provides insight into the chemical behavior and potential utility of these compounds in different applications (Azuma, Morone, Nagayama, Kawamata, & Sato, 2003).

Structural and Spectroscopic Analysis

• Crystal Structure and Mechanistic Investigation: The study focused on determining the crystal structure of certain pyridine derivatives and proposed a reaction mechanism for the interaction of 5-amino-1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carbonitrile with unsaturated carbonyl compounds. This study contributes to the understanding of the structural aspects and reaction pathways of these compounds (Liu, Chen, Sun, & Wu, 2013).